2-(Thiophen-2-ylmethylene)malononitrile
Overview
Description
2-(Thiophen-2-ylmethylene)malononitrile is a chemical compound that is part of a broader class of compounds known for their utility in various pharmaceutical and high-tech applications. The compound features a thiophene ring, which is a sulfur-containing five-membered aromatic ring, conjugated with a malononitrile moiety. This structural motif is common in compounds that exhibit interesting electronic properties and have potential applications in organic electronics and as pharmacophores in drug discovery.
Synthesis Analysis
The synthesis of related compounds, such as 2-(3-amino-2,4-dicyanophenyl)pyrroles, has been achieved through the reaction of substituted acylethynylpyrroles with malononitrile. This process is facilitated by the use of KOH/MeCN system and proceeds efficiently at low temperatures, yielding up to 88% of the desired product . The synthesis route is divergent, depending on the substituents present on the pyrrole ring, which can lead to different reaction pathways and products, such as pyrrolyldienols and 3-amino-1-acylethylidene-2-cyanopyrrolizines .
Molecular Structure Analysis
The molecular structure of this compound and its derivatives is characterized by the presence of a thiophene ring and a malononitrile group. The electronic properties of these compounds are influenced by the conjugation between the thiophene and the malononitrile, which can affect their reactivity and interaction with biological targets. In the case of GPR35 agonists, the structure-activity relationship is critical, as demonstrated by the discovery of potent agonists with specific modifications to the thiophene and malononitrile moieties .
Chemical Reactions Analysis
The reactivity of compounds similar to this compound is highlighted by their ability to undergo various chemical reactions. For instance, the Knoevenagel condensation followed by the Gewald reaction has been employed to synthesize 2-amino-4-(2-oxo-2H-chromen-3-yl)thiophene-3-carbonitriles, starting from 3-acetyl-2H-chromen-2-one . This demonstrates the versatility of the thiophene-malononitrile core in constructing complex molecules under mild and environmentally benign conditions.
Physical and Chemical Properties Analysis
The physical and chemical properties of this compound derivatives are influenced by their molecular structure. The presence of electron-withdrawing groups such as the malononitrile can enhance the compound's ability to engage in electronic interactions, which is beneficial for applications in electronic devices. Additionally, the structural features of these compounds make them suitable for interaction with biological targets, as evidenced by the discovery of potent GPR35 agonists . The specific physical properties such as solubility, melting point, and stability would depend on the particular substituents and the overall molecular conformation.
Mechanism of Action
Target of Action
It has been used as a molecular donor in organic solar cell (osc) device structures .
Mode of Action
In the context of OSCs, it likely interacts with other components of the cell to facilitate the transfer of energy .
Biochemical Pathways
In OSCs, it may be involved in the photovoltaic process, contributing to the conversion of light into electricity .
Result of Action
In the context of OSCs, it contributes to the overall efficiency of the cell .
Action Environment
Environmental factors can influence the action, efficacy, and stability of 2-(Thiophen-2-ylmethylene)malononitrile. In OSCs, factors such as light intensity and temperature may impact its performance .
Safety and Hazards
Future Directions
properties
IUPAC Name |
2-(thiophen-2-ylmethylidene)propanedinitrile | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H4N2S/c9-5-7(6-10)4-8-2-1-3-11-8/h1-4H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VABTYALPMVDJSR-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CSC(=C1)C=C(C#N)C#N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H4N2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10182427 | |
Record name | Malononitrile, (2-thienylmethylene)- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10182427 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
160.20 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
28162-32-5 | |
Record name | 2-(2-Thienylmethylene)propanedinitrile | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=28162-32-5 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2-(Thiophen-2-yl)malononitrile | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0028162325 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 28162-32-5 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=506471 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | Malononitrile, (2-thienylmethylene)- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10182427 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-(THIOPHEN-2-YL)MALONONITRILE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/4UV12O1HY0 | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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